Cas no 69753-63-5 (L-Glutamine, N-[4-(dipropylamino)phenyl]-)

L-Glutamine, N-[4-(dipropylamino)phenyl]- structure
69753-63-5 structure
Product Name:L-Glutamine, N-[4-(dipropylamino)phenyl]-
CAS No:69753-63-5
MF:C17H27N3O3
MW:321.41458439827
CID:391396
PubChem ID:71374366
Update Time:2025-04-19

L-Glutamine, N-[4-(dipropylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Glutamine, N-[4-(dipropylamino)phenyl]-
    • (2S)-5-amino-2-[4-(dipropylamino)anilino]-5-oxopentanoic acid
    • N~2~-[4-(Dipropylamino)phenyl]-L-glutamine
    • 69753-63-5
    • DTXSID30797153
    • Inchi: 1S/C17H27N3O3/c1-3-11-20(12-4-2)14-7-5-13(6-8-14)19-15(17(22)23)9-10-16(18)21/h5-8,15,19H,3-4,9-12H2,1-2H3,(H2,18,21)(H,22,23)/t15-/m0/s1
    • InChI Key: JKJFMYLHCWLRCD-HNNXBMFYSA-N
    • SMILES: OC([C@H](CCC(N)=O)NC1C=CC(=CC=1)N(CCC)CCC)=O

Computed Properties

  • Exact Mass: 321.20541
  • Monoisotopic Mass: 321.20524173g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 11
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 95.7Ų

Experimental Properties

  • PSA: 95.66
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